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Compound of Interest

tert-Butyl 1-oxa-5-
Compound Name:

azaspiro[2,5]octane-5-carboxylate

Cat. No.: B153088

Technical Guide: tert-Butyl 1-oxa-5-
azaspiro[2.5]octane-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of tert-butyl 1-oxa-
5-azaspiro[2.5]octane-5-carboxylate. Due to the limited availability of public-domain information
specific to this molecule, this document focuses on its fundamental molecular characteristics.

Core Molecular Data

The fundamental quantitative data for tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate are
summarized below.

Parameter Value Reference
Molecular Formula C11H19NO3
Molecular Weight 213.27 g/mol

Experimental Protocols and Applications
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As of the latest literature review, detailed experimental protocols for the synthesis of tert-butyl
1-oxa-5-azaspiro[2.5]octane-5-carboxylate are not readily available in published scientific
journals or patents. Similarly, its direct involvement in specific signaling pathways or biological
workflows has not been documented.

However, the structural motif of spirocyclic compounds is of significant interest in medicinal
chemistry and drug discovery. Analogous spirocycles, such as tert-butyl 8-oxo-5-
azaspiro[2.5]octane-5-carboxylate and tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate,
are utilized as key intermediates in the synthesis of complex organic molecules and therapeutic
agents.[1][2][3] These related compounds serve as versatile building blocks for creating novel
chemical entities with potential applications in treating neurological and metabolic disorders.[1]
[3] The stability and three-dimensional architecture of the spirocyclic core are valuable in
designing drugs with enhanced target specificity and improved pharmacokinetic properties.[1]

Logical Workflow in Synthetic Chemistry

While a specific signaling pathway involving tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-
carboxylate cannot be depicted, the following diagram illustrates the general role of such a
spirocyclic building block in a typical synthetic chemistry workflow.
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A generalized workflow for the use of a spirocyclic building block in organic synthesis.

This diagram illustrates a conceptual pathway where the title compound would first undergo a
chemical reaction, such as the removal of the tert-butoxycarbonyl (Boc) protecting group or a
coupling reaction, to yield a functionalized intermediate. This intermediate can then be
subjected to further synthetic modifications to ultimately produce a more complex target
molecule, such as a novel therapeutic candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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